Cas no 2228153-03-3 (2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline
• CAS No: 2228153-03-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6369216
• PubChem ID: 165964275
• Update Time: 2025-10-17

2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline
• 2228153-03-3
• EN300-1996128

• Inchi： 1S/C11H14ClN/c1-9(8-12)10-6-4-5-7-11(10)13(2)3/h4-7H,1,8H2,2-3H3
• InChI Key： HQFJFQYEDKYWNA-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline

Recent Advances in the Study of 2-(3-Chloroprop-1-en-2-yl)-N,N-dimethylaniline (CAS: 2228153-03-3)

The compound 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline (CAS: 2228153-03-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline as a key intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring a chloropropenyl group attached to a dimethylaniline moiety, allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have explored its potential as a precursor in the development of novel kinase inhibitors and other small-molecule therapeutics.

One of the most notable advancements in this area is the successful application of 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline in the synthesis of targeted anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific cancer-related kinases, with promising selectivity profiles. The study utilized computational modeling and in vitro assays to optimize the compound's structure for enhanced efficacy and reduced off-target effects.

In addition to its role in oncology, recent research has explored the compound's potential in neurodegenerative diseases. A team at the University of Cambridge reported that certain analogs of 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline can modulate key pathways involved in neuroinflammation, suggesting possible applications in Alzheimer's and Parkinson's disease therapeutics. These findings were supported by both in vitro and in vivo models, highlighting the compound's ability to cross the blood-brain barrier—a critical factor in CNS drug development.

The synthetic routes to 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline have also seen significant optimization in recent years. A 2022 patent application disclosed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly important for scaling up production for preclinical and clinical studies, addressing previous challenges in the compound's availability for research purposes.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline. Current research is focusing on improving the pharmacokinetic properties of these molecules, particularly their metabolic stability and oral bioavailability. Several academic and industry groups are collaborating to address these limitations through structural modifications and formulation strategies.

Looking forward, the unique chemical properties of 2-(3-chloroprop-1-en-2-yl)-N,N-dimethylaniline continue to make it a focus of innovative research in medicinal chemistry. Its potential applications extend beyond the current areas of investigation, with emerging interest in its use as a building block for photopharmacological agents and targeted drug delivery systems. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.